Cas no 2681255-74-1 ((2E)-4-acetamido-4-methylpent-2-enoic acid)

(2E)-4-Acetamido-4-methylpent-2-enoic acid is a specialized organic compound featuring an α,β-unsaturated carboxylic acid backbone with an acetamido substituent at the γ-position. Its conjugated double bond and polar functional groups make it a versatile intermediate in organic synthesis, particularly for constructing heterocycles or peptidomimetics. The methyl group at the 4-position enhances steric stability, while the acetamido moiety offers potential for further derivatization. This compound is of interest in medicinal chemistry for its potential as a scaffold in bioactive molecule design. Its structural features may also facilitate studies in enzyme inhibition or ligand-receptor interactions. Proper handling is required due to its reactive enoate system.
(2E)-4-acetamido-4-methylpent-2-enoic acid structure
2681255-74-1 structure
Product Name:(2E)-4-acetamido-4-methylpent-2-enoic acid
CAS No:2681255-74-1
MF:C8H13NO3
MW:171.193722486496
CID:6390396
PubChem ID:165912903
Update Time:2025-06-13

(2E)-4-acetamido-4-methylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-4183264
    • (2E)-4-acetamido-4-methylpent-2-enoic acid
    • 2681255-74-1
    • Inchi: 1S/C8H13NO3/c1-6(10)9-8(2,3)5-4-7(11)12/h4-5H,1-3H3,(H,9,10)(H,11,12)/b5-4+
    • InChI Key: MEVSOAXOOUUYQN-SNAWJCMRSA-N
    • SMILES: O=C(C)NC(/C=C/C(=O)O)(C)C

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.4Ų

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Additional information on (2E)-4-acetamido-4-methylpent-2-enoic acid

Introduction to (2E)-4-acetamido-4-methylpent-2-enoic Acid (CAS No. 2681255-74-1)

(2E)-4-acetamido-4-methylpent-2-enoic acid, identified by its Chemical Abstracts Service number CAS No. 2681255-74-1, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a conjugated enone system and an amide functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various pharmaceutical applications.

The molecular structure of (2E)-4-acetamido-4-methylpent-2-enoic acid consists of a pentenoic acid backbone with an acetamide substituent at the fourth carbon position and a methyl group at the same position. This arrangement imparts a high degree of reactivity, making it suitable for diverse chemical transformations. The conjugated double bond system enhances its ability to participate in photochemical reactions, while the amide group provides a site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of (2E)-4-acetamido-4-methylpent-2-enoic acid. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules, particularly those targeting inflammatory and immunomodulatory pathways. The compound's ability to undergo selective modifications allows for the development of derivatives with enhanced biological activity. For instance, studies have shown that derivatives of this compound can modulate the activity of certain enzymes involved in pro-inflammatory responses, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of (2E)-4-acetamido-4-methylpent-2-enoic acid is its versatility in synthetic chemistry. The presence of both an enone and an amide moiety provides multiple sites for reaction, enabling chemists to design molecules with tailored properties. This has led to its use in the synthesis of various heterocyclic compounds, which are known for their wide range of biological activities. For example, researchers have utilized this compound to develop novel inhibitors of matrix metalloproteinases (MMPs), enzymes that play a crucial role in tissue degradation and inflammation.

The enone system in (2E)-4-acetamido-4-methylpent-2-enoic acid also makes it a suitable candidate for photodynamic therapy (PDT) applications. PDT involves the use of light-sensitive compounds to generate reactive oxygen species that can selectively target diseased cells. The conjugated double bond system can absorb light at specific wavelengths, leading to the generation of singlet oxygen and other reactive species that can induce oxidative damage in cancer cells. This property has been explored in preclinical studies where derivatives of this compound have shown promise in destroying tumor cells without harming healthy tissues.

In addition to its pharmacological applications, (2E)-4-acetamido-4-methylpent-2-enoic acid has found utility in materials science. Its ability to form stable complexes with metals has led to its use as a ligand in catalytic systems. These complexes can be employed in various transformations, including cross-coupling reactions that are essential for constructing complex organic molecules. The compound's stability under different reaction conditions makes it an attractive choice for industrial applications where high yields and selectivity are required.

The synthesis of (2E)-4-acetamido-4-methylpent-2-enoic acid itself is an intriguing challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in synthetic methodologies have made it possible to produce this compound more efficiently. For instance, catalytic hydrogenation and asymmetric synthesis techniques have been employed to improve the regioselectivity and enantioselectivity of key reactions, leading to more streamlined production processes.

The biological activity of (2E)-4-acetamido-4-methylpent-2-enoic acid has been further explored through computational studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its mechanism of action and have helped guide the design of more potent derivatives. By understanding how this compound binds to its targets at the molecular level, researchers can fine-tune its properties to enhance its therapeutic efficacy.

In conclusion, (2E)-4-acetamido-4-methylpent-2-enoic acid (CAS No. 2681255-74-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its biological activity suggests promising applications in drug development. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in advancing scientific and medical discoveries.

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